11-[4-(benzyloxy)phenyl]-3-(4-methylphenyl)-10-(trifluoroacetyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• Molecular Formula: C35H29F3N2O3
• Molecular Weight: 582.6 g/mol
• IUPAC Name: 9-(4-methylphenyl)-6-(4-phenylmethoxyphenyl)-5-(2,2,2-trifluoroacetyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C35H29F3N2O3/c1-22-11-13-24(14-12-22)26-19-29-32(31(41)20-26)33(25-15-17-27(18-16-25)43-21-23-7-3-2-4-8-23)40(34(42)35(36,37)38)30-10-6-5-9-28(30)39-29/h2-18,26,33,39H,19-21H2,1H3
• InChI Key: UYXOQQZJTARYLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC3=C(C(N(C4=CC=CC=C4N3)C(=O)C(F)(F)F)C5=CC=C(C=C5)OCC6=CC=CC=C6)C(=O)C2

Description

10-[4-(benzyloxy)phenyl]-14-(4-methylphenyl)-9-(2,2,2-trifluoroacetyl)-2,9-diazatricyclo[9400(3),?]pentadeca-1(11),3,5,7-tetraen-12-one is a complex organic compound characterized by its unique structural features

Preparation Methods

The synthesis of 10-[4-(benzyloxy)phenyl]-14-(4-methylphenyl)-9-(2,2,2-trifluoroacetyl)-2,9-diazatricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7-tetraen-12-one involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the benzyloxy and methylphenyl intermediates, followed by their coupling under controlled conditions. Industrial production methods may involve optimization of these steps to enhance yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, often using halogenated reagents.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane and catalysts such as palladium on carbon. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

10-[4-(benzyloxy)phenyl]-14-(4-methylphenyl)-9-(2,2,2-trifluoroacetyl)-2,9-diazatricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7-tetraen-12-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of certain diseases.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. The exact pathways involved depend on the context of its use, whether in biological systems or industrial applications.

Comparison with Similar Compounds

Compared to other similar compounds, 10-[4-(benzyloxy)phenyl]-14-(4-methylphenyl)-9-(2,2,2-trifluoroacetyl)-2,9-diazatricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7-tetraen-12-one stands out due to its unique trifluoroacetyl group, which imparts distinct chemical properties. Similar compounds include:

• 2-[4-(benzyloxy)phenyl]ethanol
• 4-methoxyphenylboronic acid

These compounds share some structural similarities but differ in their functional groups and overall reactivity.